Cas no 629659-95-6 (PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER)

• Product Name: PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER
• CAS No: 629659-95-6
• MF: C₆H₉BrO₃
• MW: 209.037861585617
• CID: 3513029
• PubChem ID: 11513992
• Update Time: 2025-04-21

PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER
• propyl bromopyruvate
• n-propyl 3-bromopyruvate
• DB-173236
• SCHEMBL274916
• 3-bromo-2-oxopropionate-1-propyl ester
• KVEZNWYEYNDLSN-UHFFFAOYSA-N
• propyl 3-bromo-2-oxopropanoate
• 629659-95-6

• Inchi： 1S/C6H9BrO3/c1-2-3-10-6(9)5(8)4-7/h2-4H2,1H3
• InChI Key： KVEZNWYEYNDLSN-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C(=O)CBr

Computed Properties

• Exact Mass: 207.97351Da
• Monoisotopic Mass: 207.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų